Cas no 1805016-22-1 (Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate)

• Product Name: Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate
• CAS No: 1805016-22-1
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954690
• Update Time: 2025-10-29

Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)9-6(5-13)2-3-8(11)7(9)4-12/h2-3H,4H2,1H3
• InChI Key： JNFONZXBDVHHAL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)OC)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate

Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate (CAS No. 1805016-22-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate, identified by its CAS number 1805016-22-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloromethyl substituents on the benzene ring, coupled with a cyano group at the sixth position, endows this compound with remarkable reactivity, facilitating diverse chemical transformations essential for drug development.

The compound's molecular structure is characterized by its aromatic ring system, which is a cornerstone in medicinal chemistry due to its stability and adaptability in forming complex molecular architectures. The ester functionality at the methyl group not only contributes to the compound's solubility in organic solvents but also serves as a versatile handle for further derivatization. This makes Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate an indispensable building block in the synthesis of pharmaceuticals targeting various therapeutic areas.

In recent years, there has been growing interest in exploring the potential of this compound in the development of novel therapeutic agents. Its structural features have been leveraged to design molecules with enhanced pharmacological properties. For instance, researchers have utilized the bromo and chloromethyl groups for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or alkyl groups at specific positions. These modifications have led to the discovery of compounds with improved binding affinity and selectivity towards biological targets.

The cyano group in Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate also plays a crucial role in its reactivity. It can undergo reduction to form an amine or participate in nucleophilic addition reactions, providing further avenues for structural diversification. This versatility has been exploited in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify this compound at multiple sites allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, ultimately leading to more effective drug candidates.

Advances in computational chemistry have further enhanced the utility of Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate. Molecular modeling studies have provided insights into how different substituents influence the compound's electronic properties and interactions with biological targets. These insights have guided the design of more potent and selective inhibitors by predicting optimal structural modifications. Such computational approaches are increasingly integral to modern drug discovery, streamlining the process from hit identification to lead optimization.

The synthesis of Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate itself is a testament to the ingenuity of synthetic organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure high yields and purity. Recent improvements in synthetic methodologies have focused on greener approaches, minimizing waste and reducing environmental impact. These advancements align with global efforts to promote sustainable chemistry practices, ensuring that valuable intermediates like this one can be produced responsibly.

The applications of Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate extend beyond small-molecule drug development. It has found utility in materials science, where its unique structural features contribute to the design of advanced polymers and functional materials. The ability to incorporate this compound into larger molecular frameworks has led to novel materials with enhanced mechanical strength, thermal stability, and chemical resistance. Such innovations underscore the broad impact of this versatile intermediate on multiple scientific disciplines.

In conclusion, Methyl 3-bromo-2-chloromethyl-6-cyanobenzoate (CAS No. 1805016-22-1) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutic agents. The ongoing research into its applications continues to uncover new possibilities across various fields, from medicine to materials science. As synthetic methodologies evolve and computational tools become more sophisticated, the potential of this compound will undoubtedly expand, driving further innovation and progress.